amine](/img/structure/B8706773.png)
[(4-Dimethylaminophenyl)methyl](2,4-dimethylphenyl)amine
Cat. No. B8706773
M. Wt: 254.37 g/mol
InChI Key: AEHWMWHQSRFBHW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:12][c:13]1[cH:14][cH:15][c:16]([NH2:17])[c:18]([CH3:19])[cH:20]1.[CH3:1][N:2]([c:3]1[cH:4][cH:5][c:6]([CH:7]=[O:8])[cH:9][cH:10]1)[CH3:11]>>[CH3:1][N:2]([c:3]1[cH:4][cH:5][c:6]([CH2:7][NH:17][c:16]2[cH:15][cH:14][c:13]([CH3:12])[cH:20][c:18]2[CH3:19])[cH:9][cH:10]1)[CH3:11]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccc(N)c(C)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)c1ccc(C=O)cc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1ccc(NCc2ccc(N(C)C)cc2)c(C)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
